Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H11BrF2N2O B8449104 Ethanone, 2-bromo-2,2-difluoro-1-(4-methyl-1-piperazinyl)-

Ethanone, 2-bromo-2,2-difluoro-1-(4-methyl-1-piperazinyl)-

Cat. No. B8449104
M. Wt: 257.08 g/mol
InChI Key: GQEWGHMZQPKFKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09403835B2

Procedure details

1-Methyl-piperazine (1.23 g; 12.3 mmol; 5 eq.) was added to a solution of bromo-difluoro-acetic acid ethyl ester (500 mg; 2.46 mmol; 1 eq.) in THF (50 mL) and the reaction mixture was stirred at room temperature for 16 hours then concentrated in vacuo. The residue was taken up in EA, washed with water, dried over magnesium sulfate and concentrated in vacuo to afford the title compound (450 mg, 71%) as a yellow oil.
Name
1-Methyl-piperazine
Quantity
1.23 g
Type
reactant
Reaction Step One
Name
bromo-difluoro-acetic acid ethyl ester
Quantity
500 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
71%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.C(O[C:11](=[O:16])[C:12]([Br:15])([F:14])[F:13])C>C1COCC1>[Br:15][C:12]([F:13])([F:14])[C:11]([N:5]1[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]1)=[O:16]

Inputs

Step One
Name
1-Methyl-piperazine
Quantity
1.23 g
Type
reactant
Smiles
CN1CCNCC1
Name
bromo-difluoro-acetic acid ethyl ester
Quantity
500 mg
Type
reactant
Smiles
C(C)OC(C(F)(F)Br)=O
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
then concentrated in vacuo
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
BrC(C(=O)N1CCN(CC1)C)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 450 mg
YIELD: PERCENTYIELD 71%
YIELD: CALCULATEDPERCENTYIELD 71.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.